Cas no 299950-80-4 (3-(3-methylphenyl)-1-(2-phenoxyacetyl)thiourea)

• Product Name: 3-(3-methylphenyl)-1-(2-phenoxyacetyl)thiourea
• CAS No: 299950-80-4
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 6176657
• PubChem ID: 769592
• Update Time: 2024-01-06

3-(3-methylphenyl)-1-(2-phenoxyacetyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1-(2-phenoxyacetyl)thiourea
• CCG-7475
• AKOS002964715
• F0349-0136
• 2-phenoxy-N-(m-tolylcarbamothioyl)acetamide
• SR-01000405389
• SR-01000405389-1
• CBMicro_019902
• Oprea1_525954
• 299950-80-4
• n-{[(3-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide
• N-[(3-methylphenyl)carbamothioyl]-2-phenoxyacetamide
• BIM-0020083.P001
• SCHEMBL14096018

• Inchi： 1S/C16H16N2O2S/c1-12-6-5-7-13(10-12)17-16(21)18-15(19)11-20-14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H2,17,18,19,21)
• InChI Key： HBZFDBXAIMFVHN-UHFFFAOYSA-N
• SMILES： S=C(NC(COC1C=CC=CC=1)=O)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 300.09324893g/mol
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas